1-(1-Acetylpiperidin-4-yl)azetidine-3-carboxylic acid
Overview
Description
1-(1-Acetylpiperidin-4-yl)azetidine-3-carboxylic acid is a useful research compound. Its molecular formula is C11H18N2O3 and its molecular weight is 226.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
- Azetidine derivatives, including amino acid-azetidine chimeras, have been synthesized for studying peptide activity. These compounds are designed to serve as tools for exploring the influence of conformation on peptide activity (Sajjadi & Lubell, 2008).
- Novel biphenyl 4-carboxylic acid derivatives containing azetidine units have been synthesized and characterized, highlighting the utility of azetidine scaffolds in designing new chemical entities with potential applications in medicinal chemistry (Patel, Malik, & Bhatt, 2009).
- An efficient scale-up synthesis of BMS-520, an isoxazole-containing S1P1 receptor agonist with an azetidine-3-carboxylic acid moiety, demonstrates the practical application of azetidine derivatives in the development of therapeutics (Hou et al., 2016).
Biological Activity and Applications
- Azetidinic amino acids have been synthesized as ligands for glutamate receptors and transporters, offering a foundation for developing novel compounds with potential neurological applications (Bräuner-Osborne et al., 2005).
- Saccharomyces cerevisiae Σ1278b contains a novel gene encoding an acetyltransferase that detoxifies azetidine-2-carboxylic acid, suggesting a mechanism for resistance to toxic proline analogues in yeast (Shichiri et al., 2001).
Properties
IUPAC Name |
1-(1-acetylpiperidin-4-yl)azetidine-3-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N2O3/c1-8(14)12-4-2-10(3-5-12)13-6-9(7-13)11(15)16/h9-10H,2-7H2,1H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSRMBLWPJQPPHY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC(CC1)N2CC(C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.